Cas no 1376224-01-9 (4-[(oxan-2-yl)methoxy]pyridine)

• Product Name: 4-[(oxan-2-yl)methoxy]pyridine
• CAS No: 1376224-01-9
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• MDL: MFCD22056498
• CID: 5575262
• PubChem ID: 73994896
• Update Time: 2026-03-11

4-[(oxan-2-yl)methoxy]pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(oxan-2-ylmethoxy)pyridine
• Pyridine, 4-[(tetrahydro-2H-pyran-2-yl)methoxy]-
• 4-[(oxan-2-yl)methoxy]pyridine

• MDL： MFCD22056498
• Inchi： 1S/C11H15NO2/c1-2-8-13-11(3-1)9-14-10-4-6-12-7-5-10/h4-7,11H,1-3,8-9H2
• InChI Key： BIJDPDKLXCHLOC-UHFFFAOYSA-N
• SMILES： C1=NC=CC(OCC2OCCCC2)=C1

Experimental Properties

• Density: 1.072±0.06 g/cm3(Predicted)
• Boiling Point: 314.8±12.0 °C(Predicted)
• pka: 6.47±0.10(Predicted)

Additional information on 4-[(oxan-2-yl)methoxy]pyridine

4-[(Oxan-2-yl)methoxy]pyridine (CAS No. 1376224-01-9): A Comprehensive Overview

4-[(Oxan-2-yl)methoxy]pyridine (CAS No. 1376224-01-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-(tetrahydro-2H-pyran-2-ylmethoxy)pyridine, is characterized by its unique structural features, which include a pyridine ring and a tetrahydropyran moiety. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs and drug delivery systems.

The tetrahydropyran moiety in 4-[(oxan-2-yl)methoxy]pyridine is known for its ability to modulate the physicochemical properties of the molecule, such as solubility, lipophilicity, and stability. These properties are crucial for optimizing the pharmacokinetic and pharmacodynamic profiles of drug candidates. Recent studies have highlighted the importance of this moiety in enhancing the bioavailability and efficacy of compounds in preclinical and clinical settings.

In the context of medicinal chemistry, 4-[(oxan-2-yl)methoxy]pyridine has been explored as a scaffold for the design and synthesis of new therapeutic agents. The pyridine ring, a common heterocyclic structure found in many bioactive molecules, provides a platform for functional group modifications that can tailor the compound's biological activity. For instance, researchers have investigated the use of 4-[(oxan-2-yl)methoxy]pyridine derivatives as potential inhibitors of specific enzymes or receptors involved in various diseases.

A notable example is the development of 4-[(oxan-2-yl)methoxy]pyridine derivatives as inhibitors of protein kinases, which are key targets in cancer therapy. Protein kinases play a central role in cell signaling pathways, and their dysregulation is often associated with the onset and progression of cancer. By designing compounds that selectively inhibit these kinases, researchers aim to develop more effective and targeted cancer treatments with fewer side effects.

Beyond its applications in cancer therapy, 4-[(oxan-2-yl)methoxy]pyridine has also shown promise in other therapeutic areas. For example, studies have explored its potential as an anti-inflammatory agent due to its ability to modulate inflammatory pathways. Inflammation is a common underlying factor in many chronic diseases, including cardiovascular disease, neurodegenerative disorders, and autoimmune conditions. By targeting inflammation at its source, 4-[(oxan-2-yl)methoxy]pyridine derivatives could offer new avenues for treating these conditions.

The synthetic accessibility of 4-[(oxan-2-yl)methoxy]pyridine is another factor that contributes to its appeal in pharmaceutical research. The compound can be synthesized through well-established organic reactions, such as nucleophilic substitution and ring-opening reactions. This ease of synthesis allows for rapid optimization and scale-up, which are essential for advancing compounds from the laboratory to clinical trials.

In addition to its therapeutic potential, 4-[(oxan-2-yl)methoxy]pyridine has been studied for its use in drug delivery systems. The tetrahydropyran moiety can be functionalized to enhance the solubility and permeability of poorly soluble drugs, thereby improving their oral bioavailability. This property is particularly valuable for developing formulations that can deliver drugs more effectively to their target sites.

The safety profile of 4-[(oxan-2-yl)methoxy]pyridine is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further development. However, ongoing research is necessary to fully understand its long-term safety and efficacy profiles.

In conclusion, 4-[(oxan-2-yl)methoxy]pyridine (CAS No. 1376224-01-9) represents a valuable scaffold for the development of novel therapeutic agents across various disease areas. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further exploration in medicinal chemistry and pharmaceutical research. As research continues to advance our understanding of this compound's potential applications, it is likely that 4-(tetrahydro-2H-pyran-2-yloxymethyl)pyridine will play an increasingly important role in the discovery and development of new drugs.